4-phenyl-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]oxane-4-carboxamide

• IUPAC Name: N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]phenyl]-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C25H26N2O3S/c28-23(26-18-22-7-4-16-31-22)17-19-8-10-21(11-9-19)27-24(29)25(12-14-30-15-13-25)20-5-2-1-3-6-20/h1-11,16H,12-15,17-18H2,(H,26,28)(H,27,29)
• InChI Key: DMBWGHUEGICJDB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)CC(=O)NCC4=CC=CS4
• Molecular Formula: C25H26N2O3S
• Molecular Weight: 434.6 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It’s a very important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. Carbamoyl groups are functional groups that are part of many biologically important molecules. They are involved in protein synthesis and other cellular functions.

Synthesis Analysis

Thiophene and its derivatives are synthesized through various methods, often involving the formation of a combinatorial library. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.

Molecular Structure Analysis

The molecular structure of thiophene includes a five-membered ring with four carbon atoms and one sulfur atom. The carbamoyl group typically consists of a carbon atom double-bonded to an oxygen atom and single-bonded to a nitrogen atom.

Chemical Reactions Analysis

Thiophene-containing compounds show various activities. For example, 1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea acts as an anti-inflammatory agent. The maleate salt of 1-(2,5-dimethylthiophen-3-yl)-3-(5-methyl-1H-imidazol-4-yl)propan-1-one works as serotonin antagonists and is used in the treatment of Alzheimer’s.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

The mechanism of action of thiophene-containing compounds can vary widely depending on the specific compound and its biological target. They have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Future Directions

The future directions in the research of thiophene-containing compounds involve the synthesis and investigation of new structural prototypes with more effective pharmacological activity. As the world’s population is increasing at an alarming rate, health problems have also become a very serious clinical problem. Therefore, it is an urgent requirement for scientists to design and discover new drug molecules which possibly offers some of the greatest hopes for success in present and future epoch.